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Compound of Interest

Compound Name: Red 9

Cat. No.: B1171698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of Acid Red 9 in the preparation of histological staining solutions. The information is

intended to guide laboratory professionals in achieving consistent and high-quality staining

results for the visualization of various tissue components.

Introduction to Acid Red 9 in Histology
Acid Red 9 is a synthetic azo dye belonging to the acid dye category.[1] In histology, acid dyes

are anionic and bind to cationic components of tissues, such as the cytoplasm, muscle, and

collagen.[2] This property makes Acid Red 9 a valuable reagent for polychromatic staining

techniques designed to differentiate various tissue elements. Its most prominent application is

within trichrome staining methods, such as the Masson's Trichrome stain, where it is used to

impart a red color to cytoplasm, keratin, and muscle fibers.[3][4]

Chemical Properties of Acid Red 9
A summary of the key chemical properties of Acid Red 9 is presented in the table below.
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Property Value

C.I. Name Acid Red 9

C.I. Number 15635

CAS Number 8003-59-6

Molecular Formula C₂₀H₁₃N₂NaO₄S

Molecular Weight 400.38 g/mol

Appearance
Light yellow to amber to dark green

powder/crystal

Solubility
Slightly soluble in cold water, soluble in hot

water

Key Applications in Histological Staining
The primary application of Acid Red 9 in histology is as a component of the plasma stain in

trichrome staining methods. Trichrome stains are invaluable in pathology for distinguishing

between collagenous and cellular elements in tissue sections.

Masson's Trichrome Stain: This is the most common application where an acid red dye is used.

[3][4] The technique sequentially stains nuclei, cytoplasm/muscle, and collagen in contrasting

colors, typically black/blue, red, and blue/green, respectively. This differentiation is crucial for

assessing fibrosis, muscular pathologies, and other tissue abnormalities.[3]

Experimental Protocols
The following section provides detailed protocols for the preparation of staining solutions and

the execution of the Masson's Trichrome stain. While Biebrich Scarlet or Acid Fuchsin are

traditionally mentioned, Acid Red 9 can be used as a substitute. Optimization of concentration

and staining time may be required.

Preparation of Staining Solutions
The following table outlines the preparation of the necessary solutions for a Masson's

Trichrome stain.
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Solution Reagents Concentration/Amount

Bouin's Solution (Fixative) Saturated Picric Acid 75 mL

Formaldehyde (40%) 25 mL

Glacial Acetic Acid 5 mL

Weigert's Iron Hematoxylin

(Nuclear Stain)
Solution A:

Hematoxylin 1 g

95% Alcohol 100 mL

Solution B:

Ferric Chloride (29% aqueous) 4 mL

Distilled Water 95 mL

Concentrated Hydrochloric

Acid
1 mL

Working Solution: Mix equal

parts of A and B

Acid Red 9 Solution (Plasma

Stain)
Acid Red 9 0.5 g

Xylidine Ponceau 0.5 g

Distilled Water 100 mL

Glacial Acetic Acid 1 mL

Phosphomolybdic-

Phosphotungstic Acid Solution
Phosphomolybdic Acid 2.5 g

Phosphotungstic Acid 2.5 g

Distilled Water 100 mL

Aniline Blue Solution (Collagen

Stain)
Aniline Blue 2.5 g
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Glacial Acetic Acid 2 mL

Distilled Water 100 mL

1% Acetic Acid Solution Glacial Acetic Acid 1 mL

Distilled Water 99 mL

Masson's Trichrome Staining Protocol
This protocol is designed for formalin-fixed, paraffin-embedded tissue sections.

Procedure:

Deparaffinization and Rehydration:

Deparaffinize sections in xylene (2 changes of 5 minutes each).

Rehydrate through graded alcohols: 100% (2 changes of 3 minutes each), 95% (1 change

of 3 minutes), and 70% (1 change of 3 minutes).

Rinse in distilled water.

Mordanting (Optional but Recommended for Formalin-Fixed Tissues):

Incubate sections in Bouin's solution at 56-60°C for 1 hour or overnight at room

temperature.[5]

Wash in running tap water for 5-10 minutes to remove the yellow color.[3]

Nuclear Staining:

Stain in Weigert's iron hematoxylin working solution for 10 minutes.[3]

Rinse in running warm tap water for 10 minutes.[6]

Wash in distilled water.

Plasma Staining:
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Stain in the prepared Acid Red 9 solution for 10-15 minutes.[3]

Rinse in distilled water.

Differentiation:

Differentiate in the phosphomolybdic-phosphotungstic acid solution for 10-15 minutes, or

until the collagen is no longer red.[3][6]

Collagen Staining:

Without rinsing, transfer the slides directly to the Aniline Blue solution and stain for 5-10

minutes.[6]

Rinse briefly in distilled water.

Final Differentiation and Dehydration:

Differentiate in 1% acetic acid solution for 2-5 minutes.[3][6]

Wash in distilled water.

Dehydrate rapidly through 95% and absolute ethyl alcohol.

Clear in xylene (2 changes of 5 minutes each).

Mounting:

Mount with a resinous mounting medium.

Expected Results:

Nuclei: Black to dark blue

Cytoplasm, Muscle, Keratin: Red

Collagen: Blue

Visualizations
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Experimental Workflow: Masson's Trichrome Staining
Caption: Workflow of the Masson's Trichrome staining protocol.

Logical Relationship of Staining Components in
Masson's Trichrome
Caption: Interaction of reagents with tissue components in Masson's Trichrome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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